Cas no 922-55-4 (Lanthionine)

Lanthionine is a nonproteinogenic amino acid derivative formed by the thioether linkage of two alanine residues. It is structurally characterized by a lanthionine bridge, which confers stability and resistance to enzymatic degradation. This compound is of significant interest in biochemistry and pharmaceutical research due to its role as a building block in lantibiotics, a class of peptide antibiotics. Lanthionine's unique cross-linked structure enhances the thermal and proteolytic stability of these peptides, making it valuable for studying antimicrobial agents and peptide engineering. Its applications extend to investigating post-translational modifications and designing stable bioactive peptides for therapeutic use.
Lanthionine structure
Lanthionine structure
Product Name:Lanthionine
CAS No:922-55-4
MF:C6H12N2O4S
MW:208.235480308533
MDL:MFCD09841916
CID:803954
PubChem ID:87571980
Update Time:2025-06-07

Lanthionine Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine,S-[(2R)-2-amino-2-carboxyethyl]-
    • L-lanthionine
    • Lanthionine (DL- and meso- mixture)
    • D,L-Lanthionine
    • LANTHIONINE
    • L-Lanthionin
    • Sulfide, bis(2-amino-2-carboxyethyl), [R-(R*,R*)]-
    • 3,3'-Thiobis(2-aminopropionic Acid) (DL- and meso- mixture)
    • 3,3'-Thiodialanine (DL- and meso- mixture)
    • S-[(2R)-2-Amino-2-carboxyethyl]-L-cysteine
    • NSC 83248
    • .beta.,.beta.'-Thiodialanine
    • NSC83248
    • Bis(2-amino-2-carboxyethyl)sulfide
    • Sulfide, bis(2-amino-2-carboxyethyl)
    • Alanine,3'-thiodi-
    • Alanine,3'-thiobis-
    • L-Cysteine, (R)-
    • Alanine,3'-thiodi-, L-
    • Sulfide, [R-(R*,R*)]-
    • (R)-2-Amino-3-[(2-amino-2-carboxyethyl)thio]propionic acid
    • Alanine, 3,3'-thiobis-, L-
    • Alanine, 3,3'-thiodi-, DL-
    • DTXSID601020926
    • S-((2R)-2-amino-2-carboxyethyl)-L-cysteine
    • Alanine, 3,3'-thiodi-, L-
    • LANTHIONINE [MI]
    • LANTHIONINE DL-FORM [MI]
    • (2R)-2-amino-3-{[(2R)-2-amino-2-carboxyethyl]sulfanyl}propanoic acid
    • L-Cysteine, S-[(2R)-2-amino-2-carboxyethyl]-
    • D-CYSTEINE, S-((2S)-2-AMINO-2-CARBOXYETHYL)-, REL-
    • Q417755
    • 3,3'-thiobis-L-alanine
    • DTXSID40871812
    • EINECS 213-076-7
    • JO78O46X3K
    • SCHEMBL36935
    • (R)-S-(2-amino-2-carboxyethyl)-L-cysteine
    • (2R)-2-azanyl-3-[(2R)-2-azanyl-3-oxidanyl-3-oxidanylidene-propyl]sulfanyl-propanoic acid
    • L-Cysteine, S-(2-amino-2-carboxyethyl)-, (R)-
    • 9N5M8Q1P1C
    • Lanthionine, DL-
    • AKOS040746059
    • S-(2-Amino-2-carboxyethyl)-DL-cysteine
    • (2R)-2-amino-3-[(2R)-2-amino-2-carboxyethyl]sulfanylpropanoic acid
    • (R-(R*,R*))-BIS(2-AMINO-2-CARBOXYETHYL)SULFIDE
    • 922-55-4
    • beta,beta'-Thiodi-L-alanine
    • (R,R)-bis(2-amino-2-carboxyethyl)sulfide
    • (2R,2'R)-3,3'-sulfanediylbis(2-aminopropanoic acid)
    • (R,R)-3,3'-thiobis-(2-aminopropanoic acid)
    • L-alanine, 3,3'-thiobis-
    • UNII-JO78O46X3K
    • UNII-9N5M8Q1P1C
    • Cysteine, S-(2-amino-2-carboxyethyl)-
    • NSC-83248
    • CHEBI:21347
    • L-Cysteine, S-((2R)-2-amino-2-carboxyethyl)-
    • HY-135113
    • CS-0109390
    • (R,R)-2,6-diamino-4-thiaheptanedioic acid
    • EINECS 221-676-5
    • Sulfide, bis(2-amino-2-carboxyethyl), (R-(R*,R*))-
    • DL-Lanthionine
    • 85F
    • 3183-08-2
    • LANTHIONINE, L-
    • rel-(2R,2'R)-3,3'-Thiobis(2-aminopropanoic acid)
    • Lanthionine L-
    • DL-Cysteine, S-(2-amino-2-carboxyethyl)-
    • D-Cysteine, S-[(2S)-2-amino-2-carboxyethyl]-, rel-; Alanine, 3,3'-thiodi-, DL- (8CI); Cysteine, S-(2-amino-2-carboxyethyl)- (9CI); DL-Cysteine, S-(2-amino-2-carboxyethyl)-; rel-S-[(2S)-2-Amino-2-carboxyethyl]-D-cysteine; DL-Lanthionine
    • DWPCPZJAHOETAG-IMJSIDKUSA-N
    • DB-351725
    • Lanthionine
    • MDL: MFCD09841916
    • Inchi: 1S/C6H12N2O4S/c7-3(5(9)10)1-13-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)/t3-,4-/m0/s1
    • InChI Key: DWPCPZJAHOETAG-IMJSIDKUSA-N
    • SMILES: S(C[C@@H](C(=O)O)N)C[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 208.05200
  • Monoisotopic Mass: 208.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 152
  • XLogP3: -6.3

Experimental Properties

  • Density: 1.499±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 302 °C (decomposition)
  • Refractive Index: 1.6000 (estimate)
  • Solubility: Extremely soluble (1000 g/l) (25 º C),
  • PSA: 151.94000
  • LogP: -0.05600
  • Merck: 5365
  • Specific Rotation: D25 +9.4° (c = 1.4 in 2.4N NaOH); D22 +8.6° (c = 5 in 2.4N NaOH); D22 +6.0° (c = 1 in 1N NaOH)

Lanthionine Security Information

Lanthionine Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Lanthionine Pricemore >>

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